Cas no 1361698-99-8 (6-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide)

• Product Name: 6-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide
• CAS No: 1361698-99-8
• MF: C₇H₇F₂N₃O₅S
• MW: 283.20938706398
• CID: 4928095
• Update Time: 2025-08-03

6-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide

• Inchi： 1S/C7H7F2N3O5S/c1-17-4-2-3(6(8)9)11-7(12(13)14)5(4)18(10,15)16/h2,6H,1H3,(H2,10,15,16)
• InChI Key： FMZOAWXDXYBPMZ-UHFFFAOYSA-N
• SMILES： S(C1C([N+](=O)[O-])=NC(C(F)F)=CC=1OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 406
• XLogP3: 0.2
• Topological Polar Surface Area: 137

Additional information on 6-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide

Introduction to 6-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide (CAS No. 1361698-99-8)

6-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1361698-99-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitropyridine derivatives, which are widely studied for their potential biological activities and pharmacological properties. The structural features of this molecule, including the presence of a difluoromethyl group, a methoxy substituent, and a nitro group, contribute to its unique chemical reactivity and biological profile.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This moiety is frequently incorporated into active pharmaceutical ingredients (APIs) to improve their pharmacokinetic profiles. In contrast, the methoxy group can influence the electronic properties of the molecule, affecting its interactions with biological targets. The nitro group, while traditionally associated with oxidizing properties, can also serve as a key pharmacophore in medicinal chemistry, contributing to both potency and selectivity.

6-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide has been extensively investigated in recent years for its potential applications in the development of novel therapeutic agents. One of the most compelling areas of research involves its use as a precursor or intermediate in the synthesis of bioactive molecules. The sulfonamide functional group, present in this compound, is well-documented for its role in drug design, particularly in antibiotics and anti-inflammatory agents. The combination of these structural elements makes it a promising candidate for further exploration.

Recent studies have highlighted the compound's utility in the development of small-molecule inhibitors targeting various disease pathways. For instance, researchers have explored its potential as an inhibitor of enzymes involved in cancer metabolism. The difluoromethyl group's ability to modulate enzyme activity has been particularly intriguing, leading to several high-throughput screening campaigns aimed at identifying novel drug candidates. Additionally, the methoxy and nitro groups have been shown to influence binding interactions with protein targets, making this compound a versatile scaffold for medicinal chemists.

The synthesis of 6-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide presents unique challenges due to its complex structural framework. However, advances in synthetic methodologies have made it more accessible for industrial-scale production. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have enabled more efficient and scalable synthesis routes. These advancements not only improve yield but also reduce waste, aligning with green chemistry principles.

In terms of biological activity, preliminary findings suggest that 6-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide exhibits promising properties in preclinical models. Its ability to interact with specific biological receptors or enzymes has been observed in several experimental settings. While further research is needed to fully elucidate its mechanism of action, these early results are encouraging for future therapeutic applications.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a lead molecule for drug development. Companies specializing in contract research organizations (CROs) and pharmaceutical intermediates have incorporated it into their catalogues for client projects. The demand for high-quality intermediates like this one reflects the growing importance of nitropyridine derivatives in modern medicine.

From a regulatory perspective, ensuring compliance with safety and quality standards is paramount when handling compounds such as 6-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide. Manufacturers must adhere to stringent guidelines set forth by agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations cover aspects such as purity standards, impurity profiling, and stability testing.

The role of computational chemistry in optimizing the properties of 6-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide cannot be overstated. Molecular modeling techniques allow researchers to predict how modifications to the structure will affect biological activity and pharmacokinetic profiles. This approach accelerates the drug discovery process by enabling virtual screening before experimental validation.

Future directions for research on this compound may include exploring its derivatives or analogs that could offer improved efficacy or reduced side effects. Additionally, investigating its potential applications beyond traditional pharmaceuticals—such as in agrochemicals or material science—could open new avenues for innovation.

In conclusion,6-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide (CAS No. 1361698-99-8) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its synthesis challenges are being addressed through innovative methodologies while ongoing research continues to uncover new therapeutic possibilities.